Cas no 83725-78-4 (5-p-tolyl-1,3,4-oxadiazol-2-ol)

• Product Name: 5-p-tolyl-1,3,4-oxadiazol-2-ol
• CAS No: 83725-78-4
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD11046712
• CID: 2804692
• PubChem ID: 12777256
• Update Time: 2025-04-21

5-p-tolyl-1,3,4-oxadiazol-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-p-tolyl-1,3,4-oxadiazol-2-ol
• BDBM600878
• AKOS013464217
• AKOS015842530
• US11634391, Compound 103
• CHEMBL4754273
• SCHEMBL2898202
• 5-(4-Methylphenyl)-1,3,4-oxadiazol-2(3H)-one
• 1,3,4-Oxadiazol-2(3H)-one, 5-(4-methylphenyl)-
• LE-0722
• MFCD11046712
• DTXSID50509598
• 5-p-Tolyl-1,3,4-oxadiazol-2-ol, AldrichCPR
• SCHEMBL22996209
• BDBM50554473
• 5-(4-Methylphenyl)-1,3,4-oxadiazol-2-ol
• DTXCID20460405
• 83725-78-4
• CS-0209824
• 5-(4-Methylphenyl)-3H-1,3,4-oxadiazol-2-one
• 5-(p-Tolyl)-1,3,4-oxadiazol-2(3H)-one

• MDL： MFCD11046712
• Inchi： 1S/C9H8N2O2/c1-6-2-4-7(5-3-6)8-10-11-9(12)13-8/h2-5H,1H3,(H,11,12)
• InChI Key： DYYZGRGLBXGSSQ-UHFFFAOYSA-N
• SMILES： O1C(NN=C1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 176.058577502Da
• Monoisotopic Mass: 176.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.7Ų